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Compound of Interest

Compound Name: N-(2-Methoxyethyl)ethylamine

Cat. No.: B1581336

Application Notes and Protocols for Researchers and
Drug Development Professionals

Introduction: Unveiling the Potential of a
Multifunctional Amine

N-(2-Methoxyethyl)ethylamine, hereafter referred to as MEEA, is a deceptively simple yet
remarkably versatile chemical intermediate. Its structure, which uniquely combines a secondary
amine with a flexible ether linkage, makes it a powerful building block in the synthesis of a wide
array of functional materials.[1] The nucleophilic nitrogen atom serves as a reactive handle for
constructing larger molecular architectures, while the methoxyethyl group imparts valuable
physicochemical properties such as solubility, flexibility, and the ability to coordinate with metal
ions.[2]

This guide provides an in-depth exploration of MEEA's applications, moving beyond simple
descriptions to explain the causal relationships behind its utility. We present field-proven
insights and detailed protocols for its use in creating task-specific ionic liquids, advanced
corrosion inhibitors, and catalytic metal complexes. For scientists in materials science, organic
synthesis, and drug development, MEEA offers a reliable and adaptable platform for innovation.

[1][°]
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Physicochemical Properties of N-(2-
Methoxyethyl)ethylamine

CAS Number

34322-82-2[3][4]

Molecular Formula

CsH1sNOJ[3][4][5]

Molecular Weight 103.17 g/mol [4][5]

Appearance Colorless to almost colorless liquid[4][6]
Boiling Point 116 °C[3]

Density 0.83 g/cm?3[3][4]

Key Features

Contains both secondary amine and ether

functionalities[1]

Primary Hazards

Flammable liquid and vapor, Causes severe

skin burns and eye damage[6][7]

Handling Note

Air sensitive; should be stored under an inert

atmosphere[4]

Core Reactivity: The Amine and Ether Synergy

The utility of MEEA stems from the distinct reactivity of its two functional groups. The

secondary amine possesses a lone pair of electrons on the nitrogen atom, rendering it a potent

nucleophile and a weak base.[2] This is the primary site for synthetic elaboration, readily

participating in reactions such as:

o Alkylation: Reaction with alkyl halides to form tertiary amines.[2]

o Acylation: Reaction with acyl chlorides or anhydrides to form amides.[2]

» Schiff Base Formation: Condensation with aldehydes or ketones to form imines.[2]

The ether linkage, while less reactive, is not merely a passive spacer. Its oxygen atom can act

as a hydrogen bond acceptor and a Lewis base, enabling it to coordinate with metal cations.

This bidentate (N, O) chelating ability is crucial for its use in ligand synthesis.[2] Furthermore,
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the flexibility of the ethyl ether chain can enhance the solubility and modify the conformational
properties of the final material.[2][8]

Step 1: Tertiary Amine Synthesis Step 2: Quaternization & Anion Exchange

Reflux with K2CO3 Purified Tertiary Amine f with Anion Exchange Wash & Dry
[MEEA + Bromoethane in Acetonitrile Filter & Concentrate (Vacuum Distillation) kDimelhyl Sulfate with LiTFSI in H20 (High Vacuum)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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